Cas no 1421467-98-2 (3-methoxy-1-methyl-N-3-(2-phenyl-1H-imidazol-1-yl)propyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-3-(2-phenyl-1H-imidazol-1-yl)propyl-1H-pyrazole-4-carboxamide
• CAS No: 1421467-98-2
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 6272727
• PubChem ID: 71788999
• Update Time: 2025-06-15

3-methoxy-1-methyl-N-3-(2-phenyl-1H-imidazol-1-yl)propyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-N-3-(2-phenyl-1H-imidazol-1-yl)propyl-1H-pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-(3-(2-phenyl-1H-imidazol-1-yl)propyl)-1H-pyrazole-4-carboxamide
• VU0536782-1
• AKOS024538778
• 3-METHOXY-1-METHYL-N-[3-(2-PHENYLIMIDAZOL-1-YL)PROPYL]PYRAZOLE-4-CARBOXAMIDE
• 3-methoxy-1-methyl-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]-1H-pyrazole-4-carboxamide
• 1421467-98-2
• F6209-0066

• Inchi： 1S/C18H21N5O2/c1-22-13-15(18(21-22)25-2)17(24)20-9-6-11-23-12-10-19-16(23)14-7-4-3-5-8-14/h3-5,7-8,10,12-13H,6,9,11H2,1-2H3,(H,20,24)
• InChI Key： FGLHDORSHQXVDX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN(C)N=1)C(NCCCN1C=CN=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 339.16952493g/mol
• Monoisotopic Mass: 339.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-methoxy-1-methyl-N-3-(2-phenyl-1H-imidazol-1-yl)propyl-1H-pyrazole-4-carboxamide

Comprehensive Overview of 3-Methoxy-1-methyl-N-3-(2-phenyl-1H-imidazol-1-yl)propyl-1H-pyrazole-4-carboxamide (CAS No. 1421467-98-2)

The compound 3-methoxy-1-methyl-N-3-(2-phenyl-1H-imidazol-1-yl)propyl-1H-pyrazole-4-carboxamide (CAS No. 1421467-98-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a pyrazole core linked to a phenyl-imidazole moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one due to their diverse biological activities. The presence of both imidazole and pyrazole rings in its structure is noteworthy, as these functional groups are frequently found in FDA-approved drugs. This has led to increased searches for "imidazole-pyrazole hybrid compounds" and "small molecule drug candidates 2023" across academic databases and search engines, reflecting the compound's relevance in contemporary research.

The methoxy group at position 3 and the methyl group at position 1 of the pyrazole ring contribute to the compound's unique physicochemical properties, including solubility and membrane permeability. These characteristics are crucial for drug-like behavior and are frequently discussed in forums about "ADME properties of novel compounds." The carboxamide linker further enhances its potential for forming hydrogen bonds with biological targets, a feature often explored in queries about "hydrogen bond donors in drug design."

From a synthetic chemistry perspective, the preparation of 3-methoxy-1-methyl-N-3-(2-phenyl-1H-imidazol-1-yl)propyl-1H-pyrazole-4-carboxamide involves multi-step organic transformations that highlight modern synthetic methodologies. Researchers frequently search for "efficient synthesis of pyrazole carboxamides" and "imidazole functionalization techniques," indicating the compound's value as a case study in advanced organic synthesis. The propyl linker between the two heterocyclic systems offers an interesting example of spacer group optimization, a topic gaining traction in medicinal chemistry circles.

In pharmacological studies, preliminary research suggests that compounds with this structural framework may interact with various enzyme targets, particularly those involved in inflammatory pathways. This has led to increased online searches for "pyrazole-based anti-inflammatory agents" and "imidazole derivatives in drug discovery." While specific clinical applications are still under investigation, the structural features of this molecule align well with current drug development paradigms emphasizing selective target engagement and reduced off-target effects.

The compound's molecular weight and lipophilicity parameters fall within ranges typically considered favorable for drug candidates, according to Lipinski's rule of five. This has prompted discussions in online forums about "optimizing heterocyclic compounds for drug development" and "bioisosteric replacements in medicinal chemistry." The presence of both hydrogen bond acceptors and donors in its structure makes it an interesting subject for computational chemistry studies, particularly in molecular docking simulations and QSAR analyses.

From an analytical chemistry standpoint, the characterization of CAS No. 1421467-98-2 presents several interesting challenges and opportunities. Modern techniques such as LC-MS and NMR spectroscopy are essential for verifying its purity and structure, topics frequently searched by quality control professionals. The compound's UV absorption characteristics, influenced by its conjugated system, make it suitable for various spectroscopic studies, leading to searches about "chromophore analysis in heterocyclic compounds."

In the context of green chemistry, researchers are exploring more sustainable approaches to synthesizing such complex molecules. This has resulted in increased interest in "catalytic methods for heterocycle formation" and "solvent-free synthesis of drug intermediates." The environmental impact of pharmaceutical production is a hot topic, making this compound relevant to discussions about sustainable drug development practices.

The intellectual property landscape surrounding 3-methoxy-1-methyl-N-3-(2-phenyl-1H-imidazol-1-yl)propyl-1H-pyrazole-4-carboxamide is another area of interest. Patent searches reveal growing activity in this structural space, particularly for applications in personalized medicine approaches. This aligns with current healthcare trends toward tailored therapies and has generated search queries about "patented pyrazole derivatives" and "novel small molecule patents 2023."

As research continues, the compound's potential applications in various therapeutic areas remain an active subject of investigation. Its structural complexity and biological relevance ensure that CAS No. 1421467-98-2 will likely remain a compound of significant interest in pharmaceutical research circles for years to come, particularly as scientists explore "next-generation heterocyclic therapeutics" and "multi-target drug design strategies."